Cas no 2228977-25-9 (2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid
• CAS No: 2228977-25-9
• MF: C₅H₄F₂N₂O₂S
• MW: 194.159266471863
• CID: 5864649
• PubChem ID: 165684217
• Update Time: 2025-06-08

2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid
• 2228977-25-9
• EN300-1961539

• Inchi： 1S/C5H4F2N2O2S/c6-5(7,4(10)11)1-3-2-12-9-8-3/h2H,1H2,(H,10,11)
• InChI Key： GNMFFTZQZHMUJX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(C(=O)O)(F)F)N=N1

Computed Properties

• Exact Mass: 193.99615487g/mol
• Monoisotopic Mass: 193.99615487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 91.3Ų

Additional information on 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid

Introduction to 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid (CAS No. 2228977-25-9)

2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228977-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of fluorinated heterocyclic carboxylic acids, a category known for its broad spectrum of biological activities and potential therapeutic applications. The structural integration of fluorine atoms and the thiadiazole moiety imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid consists of a propanoic acid backbone substituted with a fluorine atom at the alpha position and a 1,2,3-thiadiazole ring at the beta position. The presence of fluorine atoms is strategically significant as they can modulate metabolic stability, lipophilicity, and binding affinity to biological targets. Thiadiazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties, further enhancing the potential utility of this compound in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for therapeutic purposes. The incorporation of fluorine into drug molecules has been extensively studied due to its ability to enhance pharmacokinetic profiles. For instance, fluoroalkyl groups can improve oral bioavailability by reducing metabolic degradation. Additionally, the electron-withdrawing nature of fluorine can strengthen interactions with biological receptors, leading to increased efficacy. The compound 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid exemplifies these principles by combining the benefits of fluorination with the bioactive scaffold provided by thiadiazole.

One of the most compelling aspects of 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid is its potential as a building block for more complex drug candidates. Medicinal chemists often employ such compounds as starting points for structure-activity relationship (SAR) studies. By modifying various functional groups or appending different substituents, researchers can explore a wide range of biological activities. The thiadiazole ring provides a versatile platform for further derivatization while maintaining the inherent properties conferred by the fluorinated propanoic acid moiety.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid. Molecular modeling techniques allow researchers to predict binding affinities and interactions with target proteins with high accuracy. These predictions can guide synthetic efforts toward optimizing lead compounds before they enter preclinical testing. Such computational approaches are particularly valuable in modern drug development pipelines where efficiency and precision are paramount.

The synthesis of 2,2-difluoro-3-(1,2,3-thiadiazol-4-yl)propanoic acid presents unique challenges due to the complexity of its structure. However， recent methodologies have made significant strides in facilitating its preparation. For example， transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of carbon-carbon bonds essential for its framework. Additionally， flow chemistry techniques offer advantages in terms of scalability and reproducibility during large-scale synthesis.

In the realm of pharmaceutical applications， CAS No. 2228977-25-9 has shown promise in several therapeutic areas. Preliminary studies have highlighted its potential as an antimicrobial agent， particularly against resistant bacterial strains。 The combination of fluoroalkyl groups and thiadiazole moieties may disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways。 Furthermore， its anti-inflammatory properties have been explored in models of chronic inflammation， suggesting its utility in developing treatments for conditions such as rheumatoid arthritis or inflammatory bowel disease。

The role of thiadiazole derivatives in anticancer research cannot be overstated。 These compounds have demonstrated efficacy in inhibiting tumor growth by targeting various cellular processes， including proliferation、 angiogenesis、 and apoptosis。 The introduction of fluorine into thiadiazole structures has been shown to enhance their cytotoxicity against cancer cell lines while maintaining selectivity over normal cells。 This selective toxicity makes CAS No. 2228977-25-9 an attractive candidate for further investigation in oncology.

Another emerging area where CAS No. 2228977-25-9 shows promise is neurodegenerative diseases。 Studies indicate that certain fluorinated thiadiazoles can cross the blood-brain barrier， making them viable candidates for treating conditions like Alzheimer’s disease or Parkinson’s disease。 The ability to modulate neurotransmitter activity without significant side effects is crucial for such applications， and preliminary data suggest that this compound may meet these criteria.

The environmental impact and sustainability considerations are also important when evaluating compounds like CAS No. 2228977-25-9。 Modern pharmaceutical development increasingly emphasizes green chemistry principles， aiming to minimize waste and hazardous byproducts during synthesis。 Researchers are exploring biocatalytic routes and solvent-free reactions to improve sustainability while maintaining high yields and purity standards。

In conclusion， CAS No. 2228977-25-9 (also known as 2,,fluoro,-,,,-(1,,,23-thiadiazol-4)-<propanoic acid) represents a promising entity in medicinal chemistry with diverse applications across multiple therapeutic domains。 Its unique structural features、 potential biological activities、 and synthetic feasibility position it as a valuable asset for ongoing research efforts aimed at developing novel therapeutics。